Cas no 1222175-21-4 (Ethyl 5-Bromo-1H-pyrrolo2,3-bpyridine-2-carboxylate)

• Product Name: Ethyl 5-Bromo-1H-pyrrolo2,3-bpyridine-2-carboxylate
• CAS No: 1222175-21-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD17676839
• CID: 1025689
• PubChem ID: 46941896
• Update Time: 2025-06-11

Ethyl 5-Bromo-1H-pyrrolo2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 5-bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• 5-Bromo-7-azaindole-2-carboxylic acid ethyl ester
• SC4394
• CS-0103480
• SCHEMBL1313379
• BDFZWTJIAHZKMB-UHFFFAOYSA-N
• DB-370444
• 1222175-21-4
• AKOS015899085
• Ethyl5-bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-bromo-, ethyl ester
• AM86409
• DTXSID60677494
• A891171
• Ethyl 5-Bromo-1H-pyrrolo2,3-bpyridine-2-carboxylate

• MDL： MFCD17676839
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)8-4-6-3-7(11)5-12-9(6)13-8/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： BDFZWTJIAHZKMB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.624
• Melting Point: NA
• PSA: 54.98000
• LogP: 2.50210

Ethyl 5-Bromo-1H-pyrrolo2,3-bpyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-Bromo-1H-pyrrolo2,3-bpyridine-2-carboxylate

Recent Advances in the Application of Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS: 1222175-21-4) in Chemical Biology and Pharmaceutical Research

Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS: 1222175-21-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrrolopyridine core and bromo-substituent, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antiviral agents, and anticancer therapeutics, making it a focal point in contemporary chemical biology research.

One of the most notable applications of Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to design potent and selective inhibitors targeting specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing inhibitors for the JAK family of kinases, which are pivotal in immune response modulation. The study reported that derivatives of Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate exhibited nanomolar inhibitory activity against JAK2, with promising selectivity profiles.

In addition to its role in kinase inhibition, Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate has shown potential in antiviral research. A recent preprint on bioRxiv detailed its incorporation into novel compounds targeting the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The study revealed that bromo-substituted pyrrolopyridine derivatives could disrupt viral replication by interfering with RdRp activity. This finding opens new avenues for the development of broad-spectrum antiviral agents, particularly in the context of emerging RNA viruses.

Another emerging area of research involves the use of Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate in anticancer drug discovery. A 2024 study in ACS Chemical Biology explored its derivatives as modulators of the tumor microenvironment. The researchers found that these compounds could selectively target cancer-associated fibroblasts (CAFs), thereby disrupting tumor-stroma interactions and enhancing the efficacy of conventional chemotherapy. The study underscored the compound's potential as a dual-acting agent, capable of both direct tumor cell inhibition and microenvironment modulation.

From a synthetic chemistry perspective, Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate offers several advantages. Its bromo-substituent facilitates further functionalization via cross-coupling reactions, enabling the rapid generation of diverse libraries for structure-activity relationship (SAR) studies. Recent advances in transition-metal-catalyzed reactions, such as palladium-catalyzed Suzuki-Miyaura couplings, have further expanded the utility of this compound in medicinal chemistry. A 2023 review in Organic & Biomolecular Chemistry highlighted its role in the synthesis of complex heterocycles, emphasizing its compatibility with modern synthetic methodologies.

Despite these promising developments, challenges remain in the optimization of Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through rigorous preclinical studies. However, the compound's structural versatility and demonstrated biological activity make it a valuable tool in the ongoing quest for novel pharmacophores. Future research directions may include the exploration of its applications in neurodegenerative diseases and antibiotic development, areas where heterocyclic compounds have shown considerable promise.

In conclusion, Ethyl 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS: 1222175-21-4) represents a versatile and impactful building block in chemical biology and pharmaceutical research. Its applications span kinase inhibition, antiviral therapy, and anticancer drug development, reflecting its broad utility in addressing unmet medical needs. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play an increasingly prominent role in the discovery of next-generation therapeutics.